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Compound of Interest

Compound Name: p-Ethynylphenylalanine

Cat. No.: B3050686 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like p-Ethynylphenylalanine is a critical component

of laboratory safety and operational integrity. This guide provides essential, step-by-step

information for the safe disposal of p-Ethynylphenylalanine, ensuring compliance with safety

standards and fostering a secure research environment.

Core Safety and Handling Protocols
Before proceeding with disposal, it is imperative to handle p-Ethynylphenylalanine with the

appropriate safety measures. Always consult the Safety Data Sheet (SDS) provided by the

supplier for the most specific and comprehensive information. If an SDS is not readily available,

treat the compound as potentially hazardous.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A standard laboratory coat is required.

Respiratory Protection: If handling the powder outside of a fume hood or in case of dust

formation, use a particulate filter respirator.

General Handling:
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Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Prevent contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.

Quantitative Data Summary
While a comprehensive, publicly available Safety Data Sheet with detailed quantitative data for

p-Ethynylphenylalanine is not consistently found, the following table summarizes key known

properties.

Property Value

Molecular Formula C₁₁H₁₁NO₂

Molecular Weight 189.21 g/mol

Solubility in DMSO 2.22 mg/mL (11.73 mM)

Storage
Store at -20°C for short-term, -80°C for long-

term.[1]

Step-by-Step Disposal Procedures
The disposal of p-Ethynylphenylalanine and its associated waste must be conducted in

accordance with institutional policies and local regulations. The following procedures are based

on general best practices for chemical waste management.

Step 1: Waste Segregation and Collection

Solid Waste:

Place un-used or expired pure p-Ethynylphenylalanine in a clearly labeled, sealed

container.
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Collect any contaminated materials, such as weighing paper, gloves, or pipette tips, in a

separate, sealed plastic bag or container.

Label the container as "Hazardous Waste" and clearly write "p-Ethynylphenylalanine
contaminated solid waste."

Liquid Waste (Solutions):

Do not dispose of p-Ethynylphenylalanine solutions down the drain.[2]

Collect all aqueous and organic solutions containing p-Ethynylphenylalanine in a

dedicated, leak-proof, and compatible waste container.

If the solvent is halogenated, use a designated halogenated waste container. For non-

halogenated solvents like DMSO, use a non-halogenated waste container.

Label the container as "Hazardous Waste" and list all chemical constituents, including

solvents and an approximate concentration of p-Ethynylphenylalanine.

Empty Containers:

Original containers of p-Ethynylphenylalanine should be triple-rinsed with a suitable

solvent.

Collect the rinsate as hazardous liquid waste.

After rinsing, deface the original label and dispose of the container according to your

institution's guidelines for chemically contaminated glass or plastic.

Step 2: Storage of Chemical Waste

Store all waste containers in a designated, well-ventilated, and secure waste accumulation

area.

Ensure waste containers are tightly sealed to prevent leaks or spills.

Keep incompatible waste streams separated to avoid dangerous reactions.
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Step 3: Final Disposal

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal company.[3]

Provide the waste manifest with accurate information about the contents of the waste

containers.

Experimental Workflow for Disposal Decision-
Making
The following diagram illustrates the logical workflow for the proper disposal of p-
Ethynylphenylalanine waste.
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Disclaimer: This information is intended as a general guide for trained laboratory personnel.

Always adhere to your institution's specific chemical hygiene plan and waste disposal

protocols, and consult with your EHS department for any questions or clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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